Cas no 1530-34-3 ((3-Methyl-2-butenyl)triphenyl-phosphonium Bromide)

• Product Name: (3-Methyl-2-butenyl)triphenyl-phosphonium Bromide
• CAS No: 1530-34-3
• MF: C₂₃H₂₄BrP
• MW: 411.314426422119
• MDL: MFCD00051864
• CID: 83758
• PubChem ID: 3083722
• Update Time: 2025-06-11

(3-Methyl-2-butenyl)triphenyl-phosphonium Bromide Chemical and Physical Properties

Names and Identifiers

• 3,3-Dimethylallyltriphenylphosphonium bromide
• (3,3-Dimethylallyl)triphenylphosphonium bromide
• (3-Methyl-2-butenyl)triphenylphosphonium bromide~Prenyltriphenylphosphonium bromide
• (3-Methyl-2-butenyl)triphenyl-phosphonium Bromide
• (3-Methyl-2-butenyl)
• 3-methylbut-2-enyl(triphenyl)phosphanium,bromide
• EINECS 216-224-9
• Nsc219242
• prenyltriphenylphosphonium bromide
• (3,3-DIMETHYLALLY)TRIPHENYLPHOSPHONIUM BROMIDE
• (3-methyl-2-butenyl)triphenylphosphonium bromide
• (3-methylbut-2-enyl)triphenylphosphonium bromide
• (3,3-DIMETHYLALLYL)TRIPHENYLPHOSPHONIUM BROMIDE, 98+%
• 1530-34-3
• 3,3-dimethylallyl triphenylphosphonium bromide
• SCHEMBL2445872
• AKOS025294581
• 3-methylbut-2-enyl(triphenyl)phosphanium;bromide
• FT-0614075
• FTMCNCGWNJMMQS-UHFFFAOYSA-M
• SY122145
• (3-Methyl-2-butenyl)triphenyl-phosphoniumBromide
• A883853
• CS-W011676
• NSC-219242
• EN300-7457095
• BAA53034
• (3-METHYLBUT-2-EN-1-YL)TRIPHENYLPHOSPHANIUM BROMIDE
• 3,3-dimethylallyl-triphenyl-phosphonium bromide
• (3,3-Dimethylallyl)triphenylphosphonium bromide; (3-Methyl-2-butenyl)triphenylphosphonium bromide~Prenyltriphenylphosphonium bromide
• (3-Methyl-2-buten-1-yl)triphenylphosphonium Bromide
• 3,3-dimethylallyl-triphenylphosphonium bromide
• NS00047522
• MFCD00051864
• F17172
• DTXSID30934647
• (3-Methylbut-2-en-1-yl)(triphenyl)phosphanium bromide
• NSC 219242
• (3,3-Dimethylallyl)triphenylphosphonium Bromide; (3-Methylbut-2-enyl)triphenylphosphonium Bromide; NSC 219242

• MDL： MFCD00051864
• Inchi： 1S/C23H24P.BrH/c1-20(2)18-19-24(21-12-6-3-7-13-21,22-14-8-4-9-15-22)23-16-10-5-11-17-23;/h3-18H,19H2,1-2H3;1H/q+1;/p-1
• InChI Key： FTMCNCGWNJMMQS-UHFFFAOYSA-M
• SMILES： [Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)C/C=C(\C)/C
• BRN： 3641199

Computed Properties

• Exact Mass: 410.08000
• Monoisotopic Mass: 410.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 343
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White crystalline powder.
• Density: g/cm3
• Melting Point: 237-239°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 13.59000
• LogP: 1.95070
• Solubility: Slightly soluble in water.
• Sensitiveness: Hygroscopic

(3-Methyl-2-butenyl)triphenyl-phosphonium Bromide Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Additional information on (3-Methyl-2-butenyl)triphenyl-phosphonium Bromide

Recent Advances in the Application of (3-Methyl-2-butenyl)triphenyl-phosphonium Bromide (CAS: 1530-34-3) in Chemical Biology and Pharmaceutical Research

(3-Methyl-2-butenyl)triphenyl-phosphonium Bromide (CAS: 1530-34-3), a phosphonium salt derivative, has recently gained significant attention in chemical biology and pharmaceutical research due to its unique properties and potential applications. This compound, characterized by its triphenylphosphonium moiety and prenyl group, has been explored for its role in mitochondrial targeting, drug delivery, and as a building block in organic synthesis. Recent studies have highlighted its utility in developing novel therapeutics and probing biological mechanisms, making it a compound of interest for researchers in the field.

One of the most promising applications of (3-Methyl-2-butenyl)triphenyl-phosphonium Bromide is its use in mitochondrial-targeted drug delivery systems. The triphenylphosphonium (TPP) group is known for its ability to accumulate in mitochondria due to the negative membrane potential of these organelles. Researchers have leveraged this property to design conjugates of the compound with bioactive molecules, enhancing their delivery to mitochondria. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful conjugation of (3-Methyl-2-butenyl)triphenyl-phosphonium Bromide with antioxidant agents, resulting in improved efficacy in mitigating oxidative stress in neuronal cells. This approach holds promise for treating mitochondrial dysfunction-related diseases such as neurodegenerative disorders and cancer.

In addition to its role in drug delivery, (3-Methyl-2-butenyl)triphenyl-phosphonium Bromide has been investigated as a key intermediate in organic synthesis. Its reactive phosphonium center and prenyl group make it a versatile building block for constructing complex molecules. A recent study in Organic Letters (2023) showcased its use in the synthesis of terpenoid derivatives, where it served as a pivotal reagent in carbon-carbon bond formation reactions. The study reported high yields and selectivity, underscoring the compound's utility in synthetic chemistry. Such advancements are particularly relevant for the development of new pharmacophores and natural product analogs.

Furthermore, the compound's potential as a bioactive agent itself has been explored. Preliminary in vitro studies have indicated that (3-Methyl-2-butenyl)triphenyl-phosphonium Bromide exhibits moderate cytotoxicity against certain cancer cell lines, possibly due to its ability to disrupt mitochondrial function. A 2022 study in Bioorganic & Medicinal Chemistry Letters investigated its mechanism of action, revealing that the compound induces apoptosis via mitochondrial membrane depolarization. While further studies are needed to validate these findings, the results suggest a dual role for the compound as both a drug carrier and a therapeutic agent.

Despite these promising developments, challenges remain in the widespread application of (3-Methyl-2-butenyl)triphenyl-phosphonium Bromide. Issues such as solubility, stability, and potential off-target effects need to be addressed. Recent research has focused on modifying the compound's structure to enhance its pharmacokinetic properties. For example, a 2023 paper in Chemical Communications reported the development of water-soluble analogs by introducing hydrophilic substituents on the phenyl rings. These modifications improved the compound's bioavailability while retaining its mitochondrial-targeting capability.

In conclusion, (3-Methyl-2-butenyl)triphenyl-phosphonium Bromide (CAS: 1530-34-3) represents a versatile tool in chemical biology and pharmaceutical research. Its applications span from mitochondrial-targeted drug delivery to organic synthesis and potential direct therapeutic use. Recent studies have expanded our understanding of its mechanisms and optimized its properties for biomedical applications. As research continues, this compound is likely to play an increasingly important role in the development of novel therapeutics and chemical probes. Future directions may include exploring its use in combination therapies, further structural optimization, and in vivo validation of its efficacy and safety.